Cas no 36925-31-2 (Anthracene, 1-nitro-)

• Product Name: Anthracene, 1-nitro-
• CAS No: 36925-31-2
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1480135
• PubChem ID: 41165
• Update Time: 2025-04-21

Anthracene, 1-nitro- Chemical and Physical Properties

Names and Identifiers

• Anthracene, 1-nitro-
• 1-nitroanthraquinone
• 54738-93-1
• Anthracene, nitro-
• DTXSID7074662
• 36925-31-2
• NITROANTHRACENE
• 1-nitroanthracene
• SCHEMBL579426
• CCRIS 9187

• Inchi： 1S/C14H9NO2/c16-15(17)14-7-3-6-12-8-10-4-1-2-5-11(10)9-13(12)14/h1-9H
• InChI Key： JBDYKGMNMDIHFL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=CC3C=CC=CC=3C=C21)=O

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14